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Introduction
Myrtecaine, also known by its chemical name 2-[2-(6,6-Dimethyl-2-bicyclo[3.1.1]hept-2-

enyl)ethoxy]-N,N-diethylethanamine and the synonym Nopoxamine, is a local anesthetic agent.

[1] It is most recognized for its application in topical formulations, frequently in combination with

diethylamine salicylate, to alleviate musculoskeletal pain, inflammation, and discomfort

associated with strains, sprains, and joint pain.[1][2][3] This technical guide delves into the

historical development, mechanism of action, and known properties of Myrtecaine, while also

highlighting the significant gaps in the publicly available scientific literature regarding its origins

and detailed pharmacological profile.

Historical Development: An Uncharted Past
Despite its documented use, the historical development of Myrtecaine as a local anesthetic is

not well-documented in readily accessible scientific literature. Extensive searches for its initial

synthesis, the researchers or institutions responsible for its discovery, and the timeline of its

development have yielded no specific results. The compound is referenced in older European

medical literature, suggesting its use in clinical practice, particularly in combination products

like Algesal, dating back to at least the 1970s. However, primary research articles detailing its

preclinical and clinical development are scarce, indicating that much of the foundational

research may not be indexed in modern scientific databases or may have been published in

languages other than English.
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Physicochemical Properties
While historical data is lacking, the fundamental physicochemical properties of Myrtecaine
have been characterized. This information is crucial for formulation development and

understanding its behavior as a pharmaceutical agent.

Property Value

Chemical Formula C17H31NO

Molecular Weight 265.44 g/mol

Appearance White crystalline powder

CAS Number 7712-50-7

Boiling Point 335.6°C at 760 mmHg

Flash Point 99.1°C

Density 0.93 g/cm³

LogP 3.72730

(Data sourced from various chemical databases)

Mechanism of Action
Local Anesthetic Effect
The primary mechanism of action for Myrtecaine as a local anesthetic is consistent with that of

other agents in its class. It functions by blocking voltage-gated sodium channels on the

intracellular side of the nerve membrane.[2] This action prevents the influx of sodium ions that

is necessary for the depolarization of the nerve membrane and the propagation of action

potentials. By inhibiting this process, Myrtecaine effectively blocks the transmission of pain

signals from the periphery to the central nervous system, resulting in a localized anesthetic or

numbing effect.[2]
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Mechanism of local anesthetic action of Myrtecaine.

Muscle Relaxant Properties
Myrtecaine is also reported to possess muscle-relaxant properties, which contributes to its

effectiveness in treating musculoskeletal conditions.[1] The precise mechanism for this action is

not well-elucidated in the available literature. It is plausible that this effect is a secondary

consequence of its local anesthetic action on the nerves supplying the muscles or a direct

effect on the muscle fibers themselves, though further research is needed to confirm the exact

pathway.

Enhancement of Penetration
When used in combination with diethylamine salicylate, Myrtecaine is thought to enhance the

penetration of the salicylate through the skin.[2] This synergistic effect allows for a more

pronounced anti-inflammatory and analgesic action at the site of application.

Quantitative Data and Experimental Protocols: A
Notable Void
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A comprehensive review of publicly accessible scientific databases reveals a significant lack of

quantitative data regarding the efficacy, toxicity, and pharmacokinetics of Myrtecaine. Key

parameters such as:

LD50 (Lethal Dose, 50%): No data available.

Effective Concentration (EC50) for local anesthesia: No data available.

Duration of Action: Not quantitatively specified in available sources.

Pharmacokinetic Profile (Absorption, Distribution, Metabolism, Excretion): Not detailed.

Similarly, detailed experimental protocols from the initial studies that would have established

the safety and efficacy of Myrtecaine are not available. This includes a lack of information on

the animal models used, the methodologies for assessing anesthetic and anti-inflammatory

effects, and the protocols for toxicological studies.

Conclusion
Myrtecaine is a local anesthetic with a history of use in topical analgesic preparations. Its

mechanism of action aligns with the established understanding of sodium channel blockade.

However, its historical development, from discovery to clinical use, remains largely obscure.

The absence of detailed quantitative data on its potency, toxicity, and pharmacokinetics, as well

as the experimental protocols from its initial evaluation, presents a significant gap in the

scientific record. For drug development professionals, while the compound has a precedent of

clinical use, any new applications or formulations would necessitate a thorough re-evaluation of

its pharmacological and toxicological profile based on modern standards, as the historical data

required for a comprehensive understanding is not currently available in the public domain.

Future research into historical archives or non-digitized publications may yet shed more light on

the origins and early development of this enigmatic local anesthetic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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